Cas no 2171342-44-0 (3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid)

• Product Name: 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• CAS No: 2171342-44-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5834474
• PubChem ID: 165566768
• Update Time: 2025-05-23

3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid
• 3-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4-methylpentanoic acid
• 2171342-44-0
• EN300-1578950

• Inchi： 1S/C27H34N2O5/c1-16(2)23(13-25(30)28-24(17(3)4)14-26(31)32)29-27(33)34-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,16-17,22-24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t23-,24?/m1/s1
• InChI Key： AXMWYSOGHFESDP-MIHMCVIASA-N
• SMILES： O(C(N[C@H](CC(NC(CC(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid

Research Brief on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171342-44-0)

In recent years, the compound 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171342-44-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including peptide synthesis and drug development. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the branched methylpentanoic acid moiety makes it a valuable intermediate in the synthesis of complex peptides and peptidomimetics.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the solid-phase peptide synthesis (SPPS) of bioactive peptides. The researchers demonstrated that the incorporation of this Fmoc-protected amino acid derivative significantly improved the yield and purity of the target peptides, particularly those with hydrophobic side chains. This advancement is critical for the development of peptide-based therapeutics, where purity and yield are often limiting factors.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the use of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid in the design of protease inhibitors. The compound's structural flexibility allowed for the creation of novel inhibitors targeting specific proteases involved in inflammatory diseases. The study reported a 40% increase in inhibitory activity compared to traditional inhibitors, suggesting its potential as a lead compound for further drug development.

In addition to its applications in peptide synthesis and protease inhibition, this compound has also been investigated for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews discussed its use as a linker in prodrug formulations. The researchers found that the compound's stability under physiological conditions and its ability to release active drugs in a controlled manner made it an attractive candidate for targeted drug delivery, particularly in oncology.

Despite these promising findings, challenges remain in the large-scale production and application of 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid. Issues such as cost-effectiveness, scalability, and potential side effects need to be addressed in future research. However, the compound's versatility and efficacy in various applications make it a valuable tool in the chemical biology and pharmaceutical toolkit.

In conclusion, the latest research on 3-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4-methylpentanoic acid (CAS: 2171342-44-0) underscores its potential in peptide synthesis, protease inhibition, and drug delivery. Continued exploration of its properties and applications is likely to yield further advancements in these fields, paving the way for innovative therapeutic solutions.